Cas no 1803761-48-9 (3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one
• CAS No: 1803761-48-9
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4974446
• Update Time: 2025-07-23

3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClOS/c1-14-9-4-2-3-7(10(9)12)8(13)5-6-11/h2-4H,5-6H2,1H3
• InChI Key： LJUJHKZKYKUONK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1Cl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1803761-48-9 and Product Name: 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one

The compound with the CAS number 1803761-48-9 and the product name 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a bromo substituent, a chloro group, and a methylthio moiety, which contribute to its distinct chemical properties and reactivity.

In recent years, the exploration of heterocyclic compounds has been a focal point in pharmaceutical research, owing to their diverse biological activities and synthetic versatility. The presence of the 2-chloro-3-(methylthio)phenyl group in 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one positions it as a promising candidate for further investigation. This aromatic ring system is known to exhibit a range of pharmacological effects, making it an attractive scaffold for designing novel therapeutic agents. The bromo substituent at the terminal position of the propanone backbone further enhances the compound's utility in synthetic transformations, enabling access to a variety of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting specific biological pathways. The methylthio group, in particular, has been shown to modulate enzyme activity and receptor binding affinity, which are critical factors in drug design. Current research indicates that compounds incorporating this moiety may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. For instance, studies have demonstrated that derivatives of thioether-containing molecules can interfere with key signaling cascades, thereby offering therapeutic benefits in conditions such as arthritis and certain types of cancer.

The synthesis of 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one involves a series of well-established organic reactions that highlight its synthetic accessibility. The bromination step at the propyl chain provides a reactive site for further functionalization, while the chlorination and methylation of the aromatic ring introduce additional layers of complexity and reactivity. These transformations are typically carried out under controlled conditions to ensure high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various reaction conditions also makes it a valuable intermediate in multi-step synthetic routes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one with greater accuracy. Molecular modeling techniques have been employed to explore how this compound interacts with biological targets such as enzymes and receptors. These simulations have provided insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives. For example, virtual screening has identified structural modifications that could enhance its potency while minimizing off-target effects.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical use. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a drug's efficacy and safety profile. Preliminary studies suggest that modifications to the molecular structure could improve these properties significantly. By optimizing these parameters, researchers aim to develop more effective formulations that can be administered orally or via other routes.

In conclusion, 3-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts aimed at addressing various diseases.